Cas no 954705-95-4 (N-{1-(4-chlorophenyl)-5-oxopyrrolidin-3-ylmethyl}furan-2-carboxamide)

• Product Name: N-{1-(4-chlorophenyl)-5-oxopyrrolidin-3-ylmethyl}furan-2-carboxamide
• CAS No: 954705-95-4
• MF: C₁₆H₁₅ClN₂O₃
• MW: 318.754903078079
• CID: 6536218
• Update Time: 2025-08-01

N-{1-(4-chlorophenyl)-5-oxopyrrolidin-3-ylmethyl}furan-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{1-(4-chlorophenyl)-5-oxopyrrolidin-3-ylmethyl}furan-2-carboxamide
• 2-Furancarboxamide, N-[[1-(4-chlorophenyl)-5-oxo-3-pyrrolidinyl]methyl]-

• Inchi： 1S/C16H15ClN2O3/c17-12-3-5-13(6-4-12)19-10-11(8-15(19)20)9-18-16(21)14-2-1-7-22-14/h1-7,11H,8-10H2,(H,18,21)
• InChI Key： JVILDBKXLSCJSW-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C(NCC1CC(=O)N(C2=CC=C(Cl)C=C2)C1)=O

Experimental Properties

• Density: 1.322±0.06 g/cm3(Predicted)
• Boiling Point: 630.5±35.0 °C(Predicted)
• pka: 13.96±0.46(Predicted)

Additional information on N-{1-(4-chlorophenyl)-5-oxopyrrolidin-3-ylmethyl}furan-2-carboxamide

A Comprehensive Overview of N-{1-(4-chlorophenyl)-5-oxopyrrolidin-3-ylmethyl}furan-2-carboxamide (CAS No: 954705-95-4)

N-{1-(4-chlorophenyl)-5-oxopyrrolidin-3-ylmethyl}furan-2-carboxamide, commonly referred to by its CAS number 954705-95-4, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a pyrrolidine ring with a chlorophenyl group and a furan carboxamide moiety, making it a subject of interest in both academic and industrial research.

The synthesis of N-{1-(4-chlorophenyl)-5-oxopyrrolidin-3-ylmethyl}furan-2-carboxamide involves a series of intricate chemical reactions, including nucleophilic substitutions, amide bond formations, and oxidation processes. Recent advancements in catalytic methodologies have enabled more efficient and selective syntheses, reducing the overall cost and environmental impact of its production.

One of the most promising applications of this compound lies in its potential as a bioactive agent. Studies have shown that it exhibits moderate to high activity against various enzymes and cellular targets, making it a candidate for drug development programs targeting diseases such as cancer and neurodegenerative disorders. The integration of the chlorophenyl group into the molecule enhances its lipophilicity, thereby improving its ability to cross biological membranes and interact with target proteins.

Another area of interest is the compound's role in materials science. The furan moiety within its structure contributes to its aromatic stability and reactivity, which can be exploited in the design of advanced materials such as polymers and coordination compounds. Recent research has explored the use of this compound as a building block for self-healing polymers, where its ability to undergo reversible chemical transformations plays a critical role.

The environmental impact of N-{1-(4-chlorophenyl)-5 oxopyrrolidin 3 ylmethyl}furan 2 carboxamide has also been a focus of recent studies. Researchers have investigated its biodegradation pathways under various conditions, aiming to develop sustainable methods for waste management and recycling. These efforts are crucial for ensuring that the compound's production and application align with global sustainability goals.

In conclusion, N-{1-(4-chlorophenyl)-5 oxopyrrolidin 3 ylmethyl}furan 2 carboxamide (CAS No: 954705 95 4) represents a versatile and multifaceted compound with wide-ranging applications across multiple disciplines. Its unique chemical properties, combined with ongoing advancements in synthesis and application techniques, position it as a key player in future scientific innovations.